potassium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate

• IUPAC Name: potassium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate
• InChI: InChI=1S/C5H9NO4.K.H2O/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);;1H2/q;+1;/p-1/t3-;;/m0../s1
• InChI Key: XIBUKSQTWSKJMQ-QTNFYWBSSA-M
• Canonical SMILES: C(CC(=O)[O-])C(C(=O)O)N.O.[K+]
• Isomeric SMILES: C(CC(=O)[O-])[C@@H](C(=O)O)N.O.[K+]
• Molecular Formula: C5H10KNO5
• Molecular Weight: 203.23 g/mol

Description

The compound with the identifier “potassium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is a unique chemical structure with specific properties and applications in various fields of science and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of potassium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions: potassium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the chemical structure and properties of the compound.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products are often characterized using techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

potassium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be used as a probe to study biological processes. In medicine, this compound could be investigated for its potential therapeutic effects. In industry, it may be used in the production of various chemical products.

Mechanism of Action

The mechanism of action of potassium;(4S)-4-amino-5-hydroxy-5-oxopentanoate;hydrate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved may vary depending on the specific application of the compound.